4-(1-(2-methylbutyl)-1H-benzo[d]imidazol-2-yl)-1-(p-tolyl)pyrrolidin-2-one

• IUPAC Name: 4-[1-(2-methylbutyl)benzimidazol-2-yl]-1-(4-methylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C23H27N3O/c1-4-16(2)14-26-21-8-6-5-7-20(21)24-23(26)18-13-22(27)25(15-18)19-11-9-17(3)10-12-19/h5-12,16,18H,4,13-15H2,1-3H3
• InChI Key: PXLXGESRKDRKKP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)C4=CC=C(C=C4)C
• Molecular Formula: C23H27N3O
• Molecular Weight: 361.5 g/mol

Description

The compound 4-(1-(2-methylbutyl)-1H-benzo[d]imidazol-2-yl)-1-(p-tolyl)pyrrolidin-2-one is a synthetic compound that has gained attention in scientific research for its potential applications in the field of medicine. The compound has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Novel Derivatives

  A series of benzo[4,5]imidazo[1,2-a]pyridine derivatives, structurally related to 4-(1-(2-methylbutyl)-1H-benzo[d]imidazol-2-yl)-1-(p-tolyl)pyrrolidin-2-one, was synthesized through reactions involving heterocyclic ketene aminals under catalyst-free conditions. This method offers advantages such as high regioselectivity, good yields, and simple work-up procedures (Wang et al., 2015).

• Polarographic Studies

  Polarographic analysis of similar alkyl imidazolyl sulfoxides and sulfides, which share a structural motif with the compound , has been conducted to understand their electrochemical properties and reactivity (Johansson & Wendsjö, 1983).

Biological Activities

• Anticancer Properties

  Bis-benzimidazole derivatives, sharing structural similarities, have been designed and synthesized with the aim of discovering anticancer lead compounds. These derivatives demonstrated notable anticancer activity, suggesting potential therapeutic applications (Rashid, 2020).

• Antibacterial Activity

  Imidazo[1,2-a]pyridine derivatives, structurally related to the compound , were synthesized and exhibited significant antibacterial activity, especially against Bacillus subtilis. This underscores the potential of these compounds in developing new antibacterial agents (Budumuru et al., 2018).

Material Science

• Metal-Organic Frameworks (MOFs): Novel 2D cadmium(II) MOFs based on flexible bis(imidazolyl) and zwitterionic dicarboxylate ligands were synthesized. These frameworks demonstrated unique structural features and potential applications in material science, particularly in catalysis and gas storage (Li et al., 2012).